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Compound of Interest

Compound Name: 1,9-Dimethyluric acid

CAS No.: 55441-62-8

Cat. No.: B055739

Get Quote

Reagent Focus: 1,9-Dimethyluric Acid (1,9-DMU) Assay Type: LC-MS/MS Quantitative

Metabolomics Target Enzyme: Cytochrome P450 1A2 (CYP1A2)

Executive Summary
Cytochrome P450 1A2 (CYP1A2) is a major hepatic enzyme responsible for the metabolism of

approximately 9% of clinically used drugs (e.g., clozapine, tacrine, tizanidine) and the activation

of procarcinogens. Due to high inter-individual variability (>60-fold) caused by genetic

polymorphisms (CYP1A2*1F) and environmental induction (smoking, diet), accurate in vivo

phenotyping is essential.

While Caffeine is the established biological probe substrate, 1,9-Dimethyluric acid (1,9-DMU)

acts as the metrological anchor. It is the preferred Internal Standard for this assay because it is

structurally homologous to the target analytes (uric acid derivatives) yet is not formed via

human caffeine metabolism, ensuring zero cross-interference. This guide details the protocol

for using 1,9-DMU to validate CYP1A2 activity via the Caffeine Metabolic Ratio (CMR).
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The Biological Probe: Caffeine
Caffeine (1,3,7-trimethylxanthine) is metabolized primarily by CYP1A2 (N3-demethylation) to

form Paraxanthine (1,7-dimethylxanthine).[1] Subsequent oxidation by Xanthine Oxidase (XO)

and CYP1A2 yields 1,7-Dimethyluric acid (1,7-DMU) and 1-Methyluric acid (1-MU).

The Caffeine Metabolic Ratio (CMR) in urine or plasma serves as the index of enzyme activity.

The most robust metric is:

Note: Simplified ratios (e.g., Paraxanthine/Caffeine) are also used in plasma assays.

The Metrological Tool: 1,9-Dimethyluric Acid
1,9-DMU is a purine alkaloid found in Camellia assamica var. kucha (Kucha tea) but is not a

metabolite of caffeine in humans.

Structural Homology: It shares the uric acid core with the target analytes (1-MU, 1,7-DMU),

ensuring identical extraction recovery and ionization efficiency in LC-MS/MS.

Chromatographic Distinctness: The methylation at the N9 position shifts its retention time

sufficiently to separate it from 1,7-DMU (N7 methylation) and 1,3-DMU, preventing isobaric

overlap.

Pathway Visualization
The following diagram illustrates the caffeine metabolic pathway and the insertion point of 1,9-

DMU as the external reference.
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Figure 1: Caffeine metabolic pathway highlighting CYP1A2-dependent analytes and the distinct

role of 1,9-DMU as the Internal Standard.

Experimental Protocol
Materials & Reagents

Probe Substrate: Caffeine (pharmaceutical grade).

Internal Standard: 1,9-Dimethyluric acid (Purity >98%).[2]

Stock Solution: 1 mg/mL in Methanol with 0.1% NH₄OH (Uric acids have poor solubility in

pure water/acid).

Solvents: LC-MS grade Methanol, Acetonitrile, Ammonium Acetate, Formic Acid.

Matrix: Human Urine (spot collection) or Plasma.

Subject Preparation & Dosing
Washout: Subjects must abstain from methylxanthines (coffee, tea, chocolate, cola) for 24

hours prior to dosing.
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Dosing: Administer 100–200 mg Caffeine orally (e.g., NoDoz tablet or aqueous solution).

Sampling:

Urine: Collect spot urine at 4–6 hours post-dose.

Plasma:[3][4][5][6] Collect blood at 4, 5, or 6 hours post-dose (EDTA tubes).

Sample Preparation (Solid Phase Extraction)
This workflow ensures the co-extraction of the IS (1,9-DMU) and analytes (1,7-DMU, 1-MU).

Aliquot: Transfer 200 µL of Urine/Plasma to a clean tube.

IS Spiking (Critical Step):

Add 20 µL of 1,9-DMU Working Solution (e.g., 10 µg/mL).

Target Final Concentration: 1 µg/mL.

Vortex for 10 seconds.

Acidification: Add 20 µL of 0.1 M HCl to adjust pH < 3.5 (Ensures uric acids are protonated

for retention).

Extraction (SPE):

Cartridge: C18 or Polymeric Reversed-Phase (e.g., Oasis HLB).

Condition: 1 mL MeOH followed by 1 mL 0.1% Formic Acid.

Load: Apply sample.[7][8][9][10]

Wash: 1 mL 5% MeOH in 0.1% Formic Acid.

Elute: 2 x 500 µL Methanol/Acetonitrile (50:50).

Reconstitution: Evaporate eluate under Nitrogen at 40°C. Reconstitute in 100 µL Mobile

Phase A.
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LC-MS/MS Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B (0-1 min) -> 30% B (5 min) -> 95% B (Wash) -> 5% B (Re-equilibrate).

Detection: ESI Negative Mode (Uric acids ionize better in negative mode).

MRM Transitions (Example):

Analyte
Precursor (

)

Product (

)

Retention Time
(min)

Role

1,9-Dimethyluric

Acid
195.1 152.1 4.2 Internal Standard

1,7-Dimethyluric

Acid
195.1 138.1 3.8 Target Analyte

1-Methyluric Acid 181.1 138.1 2.5 Target Analyte

AFMU 225.1 168.1 1.9 Target Analyte

Data Analysis & Validation
Calculation of Activity
CYP1A2 activity is derived from the peak area ratios relative to 1,9-DMU.

Normalize: Calculate the Area Ratio (

) for each analyte:

Quantify: Use a calibration curve (Analyte Conc. vs.

) to determine concentrations.[7][11]
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Compute Index:

Quality Control Criteria
IS Recovery: The peak area of 1,9-DMU in samples should be within ±15% of the average IS

peak area in calibration standards. Significant deviation indicates matrix effects or extraction

failure.

Selectivity: A blank urine sample (pre-dose) spiked with 1,9-DMU must show no interference

at the retention times of 1,7-DMU or 1-MU.

Method Validation Workflow
The following diagram depicts the validation logic for the assay.
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Figure 2: Validation workflow ensuring 1,9-DMU performs correctly as an Internal Standard.
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Issue Potential Cause Solution

Low IS Recovery
Poor solubility of 1,9-DMU in

acidic mobile phase.

Dissolve stock in

MeOH/NH₄OH; ensure

reconstitution solvent matches

initial gradient conditions.

Peak Tailing
Secondary interactions with

column silanols.

Increase buffer concentration

(Ammonium Acetate) or use an

end-capped column.

Isobaric Interference
Cross-talk between 1,7-DMU

and 1,9-DMU.

Optimize gradient slope to

ensure baseline separation

(Resolution

).

IS Signal Drift ESI Source contamination.
Use a divert valve to send the

first 1 min (salts) to waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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